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Compound of Interest

Compound Name: MS 245 oxalate

Cat. No.: B1662635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of MS 245 oxalate, a high-affinity 5-HT6 receptor antagonist. Adherence to these

guidelines will help ensure the accurate and reproducible use of this compound in research and

development settings.

Introduction
MS 245 oxalate is a potent and selective antagonist of the 5-HT6 serotonin receptor, making it

a valuable tool for studying the role of this receptor in various physiological and pathological

processes. Proper preparation of stock solutions is critical for obtaining reliable and consistent

experimental results. This guide outlines the recommended procedures for dissolving, storing,

and handling MS 245 oxalate.

Data Presentation
The following table summarizes the key quantitative data for MS 245 oxalate.
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Parameter Value Reference

Molecular Weight 448.49 g/mol [1]

Solubility in DMSO Up to 50 mM [2]

Appearance Solid powder [1]

Purity >98% [1]

Storage of Solid

Short-term (days to weeks): 0 -

4°C; Long-term (months to

years): -20°C

[1]

Storage of Stock Solution

Short-term (days to weeks): 0 -

4°C; Long-term (months):

-20°C. It is recommended to

prepare solutions fresh. If

storage is necessary, store at

-20°C for up to one month.

[1][2]

Experimental Protocols
Safety Precautions
Before handling MS 245 oxalate, it is crucial to read and understand the relevant safety data

sheets for both the compound and the solvents used. As a general guideline for handling

oxalates:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Handling: Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a chemical

fume hood. Avoid contact with skin and eyes.[3]

First Aid: In case of contact with eyes, rinse immediately with plenty of water. In case of skin

contact, wash off with soap and plenty of water. If ingested, seek medical advice

immediately.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MS 245 oxalate in

dimethyl sulfoxide (DMSO).

Materials:

MS 245 oxalate (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of MS 245 oxalate to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of MS 245 oxalate powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.485 mg of the compound (Molecular Weight = 448.49 g/mol ).

Dissolution:

Add the weighed MS 245 oxalate to a clean, dry microcentrifuge tube or vial.

Add the calculated volume of DMSO to the tube. For 4.485 mg of compound, add 1 mL of

DMSO.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the solid has dissolved. If necessary, brief

sonication in a water bath may be used to aid dissolution.

Storage:

For immediate use, the solution can be kept at room temperature, protected from light.

For short-term storage (up to a few days), store the stock solution at 4°C.

For long-term storage (up to one month), aliquot the stock solution into smaller, single-use

volumes and store at -20°C. Avoid repeated freeze-thaw cycles.[2]

Dilution of DMSO Stock Solution in Aqueous Buffers
Many experimental assays are performed in aqueous buffers. Due to the low aqueous solubility

of many organic compounds, care must be taken when diluting DMSO stock solutions to

prevent precipitation.

Best Practices:

Final DMSO Concentration: Aim to keep the final concentration of DMSO in your aqueous

solution as low as possible, typically below 0.5%, to avoid solvent effects on the biological

system.

Serial Dilutions: It is recommended to perform serial dilutions of the high-concentration

DMSO stock solution in DMSO first to create intermediate stocks. Then, add a small volume

of the appropriate intermediate DMSO stock to the aqueous buffer.[4][5]

Addition and Mixing: Add the DMSO stock solution to the aqueous buffer while gently

vortexing or stirring the buffer to ensure rapid and uniform mixing. This can help to prevent

localized high concentrations of the compound that may lead to precipitation.

Pre-warmed Buffer: For some compounds, adding the DMSO stock to a pre-warmed (e.g.,

37°C) aqueous buffer can improve solubility. However, the stability of MS 245 oxalate at

elevated temperatures in aqueous solutions has not been reported, so this should be done

with caution.
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Visual Inspection: After dilution, visually inspect the solution for any signs of precipitation

(cloudiness or visible particles). If precipitation occurs, the solution may not be suitable for

use, and further optimization of the dilution strategy may be necessary.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing MS 245 Oxalate Stock Solution
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Conceptual Role of MS 245 Oxalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662635#preparing-stock-solutions-of-ms-245-
oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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